Cas no 2034423-31-7 (1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(2-methoxyethyl)urea)

• Product Name: 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(2-methoxyethyl)urea
• CAS No: 2034423-31-7
• MF: C₁₃H₂₀N₄O₃
• MW: 280.322902679443
• CID: 5336091
• Update Time: 2025-06-08

1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-3-(2-methoxyethyl)urea
• 1-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-3-(2-methoxyethyl)urea
• 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(2-methoxyethyl)urea

• Inchi： 1S/C13H20N4O3/c1-20-9-7-15-13(19)14-6-8-17-12(18)5-4-11(16-17)10-2-3-10/h4-5,10H,2-3,6-9H2,1H3,(H2,14,15,19)
• InChI Key： NECNWQYGNHLLEL-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC2)=NN1CCNC(NCCOC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 429
• XLogP3: -0.8
• Topological Polar Surface Area: 83

Additional information on 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(2-methoxyethyl)urea

Research Briefing on 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(2-methoxyethyl)urea (CAS: 2034423-31-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(2-methoxyethyl)urea (CAS: 2034423-31-7) as a promising therapeutic agent. This compound, characterized by its unique pyridazinone core and urea linkage, has garnered attention for its potential applications in targeting specific biochemical pathways. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(2-methoxyethyl)urea involves a multi-step process that emphasizes regioselective cyclization and functional group compatibility. Recent studies have optimized the yield and purity of this compound, with particular attention to the cyclopropane ring and methoxyethyl urea moieties, which are critical for its bioactivity. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the synthesized compound.

Mechanistic studies reveal that 2034423-31-7 exhibits selective inhibition of key enzymes involved in inflammatory and proliferative pathways. In vitro assays demonstrate its ability to modulate the activity of phosphodiesterase (PDE) isoforms, particularly PDE4, which is implicated in chronic inflammatory conditions. Additionally, molecular docking simulations suggest that the compound's urea group forms hydrogen bonds with active site residues, enhancing its binding affinity and specificity.

Preclinical evaluations of 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(2-methoxyethyl)urea have shown promising results in animal models of autoimmune diseases and certain cancers. For instance, in murine models of rheumatoid arthritis, the compound significantly reduced pro-inflammatory cytokine levels and joint inflammation. Similarly, in oncology models, it exhibited antiproliferative effects by inducing cell cycle arrest and apoptosis in tumor cells. These findings underscore its dual therapeutic potential.

Despite these encouraging results, challenges remain in optimizing the pharmacokinetic profile of 2034423-31-7. Recent pharmacokinetic studies indicate moderate oral bioavailability and a need for formulation improvements to enhance its half-life and tissue distribution. Researchers are exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(2-methoxyethyl)urea represents a compelling candidate for further development in the treatment of inflammatory and oncological disorders. Ongoing research aims to elucidate its full therapeutic potential and overcome existing pharmacological hurdles. Future studies will focus on clinical translation and combinatorial therapies to maximize its efficacy and safety.